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Compound of Interest

Compound Name: sodium;octyl sulfate

Cat. No.: B7822113

Get Quote

Executive Summary
Sodium Octyl Sulfate (SOS, C8-Sulfate) is a short-chain anionic surfactant widely utilized in

drug development as an ion-pairing reagent for High-Performance Liquid Chromatography

(HPLC) and as a solubilizer in early-stage formulation.[1] Unlike its longer-chain homolog,

Sodium Dodecyl Sulfate (SDS, C12), SOS exhibits a unique solubility profile characterized by a

higher Critical Micelle Concentration (CMC) and superior solubility in aqueous-organic

mixtures.[1]

This guide provides a technical analysis of SOS solubility limits, focusing on the mechanistic

drivers of solvation in organic media. It moves beyond static data tables to provide a self-

validating experimental protocol, ensuring researchers can determine precise solubility limits

for their specific operational conditions (temperature, purity, and solvent grade).[1]

Physicochemical Fundamentals
Understanding the solubility of SOS requires analyzing the competition between its

hydrophobic tail and ionic headgroup.

Molecular Structure:
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[1]

Amphiphilic Balance: The octyl (C8) chain is sufficiently hydrophobic to drive adsorption at

interfaces but short enough that the ionic headgroup (

) dominates the solubility characteristics. This makes SOS significantly more water-soluble
than SDS.[1]

Krafft Point: SOS has a Krafft point < 0°C (significantly lower than SDS at ~16°C).[1] This

ensures that SOS remains molecularly dissolved (monomeric) rather than precipitating as

crystals in refrigerated HPLC autosamplers.[1]

Solvation Mechanism:

Protic Solvents (Water, Methanol, Ethanol): Solvate the anionic headgroup via strong

hydrogen bonding, stabilizing the molecule in solution.

Aprotic Polar Solvents (Acetonitrile, DMSO): Solvate the cation (

) well but poorly solvate the anion, often leading to lower solubility limits or ion-pair
clustering.

Non-Polar Solvents (Hexane, Chloroform): Incompatible.[1] The lattice energy of the ionic

headgroup cannot be overcome by the weak Van der Waals forces of the solvent.

Solubility Profile & Solvent Compatibility Matrix
The following data summarizes the Operational Solubility Limits—defined as the concentration

range typically stable for analytical and preparative applications (20°C - 25°C).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/cas/142-31-4/
https://cymitquimica.com/cas/142-31-4/
https://cymitquimica.com/cas/142-31-4/
https://cymitquimica.com/cas/142-31-4/
https://cymitquimica.com/cas/142-31-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solvent
Operational
Solubility Limit

Compatibility
Rating

Mechanistic
Insight

Aqueous Water (pH 7)
> 300 mg/mL

(High)
Excellent

High dielectric

constant (

) and H-bonding

fully dissociate

the salt.[1]

Protic Organic Methanol
~50 - 100 mg/mL

(Mod-High)
Good

Methanol (

) supports

moderate

ionization.[1]

Used frequently

in mobile

phases.[1]

Protic Organic Ethanol
~20 - 50 mg/mL

(Moderate)
Moderate

Decreased

dielectric

constant (

) reduces

solubility

compared to

MeOH.[1]

Aprotic Polar DMSO
> 100 mg/mL

(High)
Good

High polarity (

) effectively

solvates the

cation,

maintaining

solubility.

Aprotic Polar Acetonitrile < 5 mg/mL

(Low)*

Poor Poor anion

solvation.[1]

Crucial Note:

Solubility

increases
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drastically with

just 5-10% water

addition.[1]

Non-Polar Chloroform Insoluble Incompatible

Ionic headgroup

lattice energy

prevents

dissolution.[1]

Non-Polar Hexane Insoluble Incompatible
Completely

immiscible.[1]

> Critical Note on Acetonitrile: While pure SOS has low solubility in 100% Acetonitrile (ACN), it

is highly soluble in ACN:Water mixtures (e.g., 50:50 v/v), which is the standard configuration for

Reverse Phase (RP) HPLC.

Experimental Protocol: Determination of Precise
Solubility Limits
Standard literature values often fail to account for batch-specific purity or temperature

fluctuations.[1] Use this self-validating protocol to determine the exact limit for your system.

Protocol: Saturation Shake-Flask with Turbidimetric
Endpoint
Objective: Determine the maximum soluble concentration (

) of SOS in a specific organic solvent at a defined temperature (

).

Materials:

Sodium Octyl Sulfate (>99% Purity)

Target Solvent (HPLC Grade)

Thermostated water bath or shaker
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Turbidimeter (or UV-Vis spectrophotometer at 600 nm)

0.22 µm PTFE Syringe Filter[1]

Workflow:

Preparation: Weigh excess SOS (e.g., 500 mg) into a glass vial.

Solvation: Add 5.0 mL of the target solvent.

Equilibration: Seal and shake at temperature

for 24 hours.

Visual Check: If fully dissolved, add more solid until a precipitate persists.[1]

Sampling:

Allow the suspension to settle for 1 hour at temperature

.

Extract 1 mL of supernatant.

Crucial Step: Filter immediately through a 0.22 µm PTFE filter (pre-warmed to

to prevent precipitation during filtration).[1]

Quantification:

Dilute the filtrate 1:100 with Water.[1]

Analyze via HPLC-UV (Indirect detection) or Conductivity.[1]

Alternative (Gravimetric): Evaporate solvent from a known volume and weigh the residue

(less accurate for high-boiling solvents like DMSO).

Visualizing the Solubility Logic
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The following diagram illustrates the decision-making process for selecting SOS concentrations

in mixed organic-aqueous systems, critical for HPLC method development.

Start: Select Solvent System

Pure Organic Solvent? Aqueous/Organic Mixture?

Check Solvent Polarity
(Dielectric Constant) Water Content > 10%?

Protic (MeOH, EtOH)
Solubility: Moderate-High

High Polarity

Aprotic (ACN, THF)
Solubility: Low

Low Polarity

Application: Ion-Pairing HPLC
Standard: 0.1% SOS in 50:50 Mix

High Solubility
(> 50 mM stable)

Yes

Risk of Precipitation
(Keep < 5 mM)

No

Click to download full resolution via product page

Caption: Logical workflow for assessing Sodium Octyl Sulfate solubility risks in analytical

method development.

Applications in Drug Development[3]
Ion-Pairing Chromatography (IPC)
SOS is the reagent of choice for separating basic (cationic) drugs that exhibit poor retention on

C18 columns.

Mechanism: The anionic sulfate headgroup (
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) pairs with the protonated amine of the drug (

), forming a neutral, hydrophobic complex that retains well on the non-polar stationary phase.

Advantage over SDS: SOS has a shorter alkyl chain, resulting in faster equilibration times

and less "memory effect" (column contamination) than SDS.[1]

Standard Protocol: 5 mM to 20 mM SOS in 50:50 Methanol:Phosphate Buffer (pH 2.5).[1]

Solubility Enhancement (Formulation)
In early discovery, SOS acts as a hydrotrope to solubilize poorly water-soluble NCEs (New

Chemical Entities) for biological assays.[1]

Concentration: Typically used above its CMC (~130 mM in pure water) to form micelles that

encapsulate hydrophobic drugs.[1]

Safety: SOS is generally less irritating than SDS, making it a viable candidate for specific

topical or oral formulations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sodium Octyl Sulfate (SOS): Solubility Limits & Solvent
Compatibility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7822113/docs#sodium-octyl-sulfate-sos-solubility-
limits-solvent-compatibility-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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